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Compound of Interest

Compound Name: Sniper(abl)-039

Cat. No.: B606945 Get Quote

For Researchers, Scientists, and Drug Development
Professionals
Introduction

Sniper(abl)-039 is a specific and non-genetic inhibitor of apoptosis protein (IAP)-dependent

protein eraser (SNIPER) that potently induces the degradation of the oncogenic BCR-ABL

fusion protein.[1][2] This molecule is a proteolysis-targeting chimera (PROTAC), a

heterobifunctional molecule that consists of a ligand for the target protein connected by a linker

to a ligand for an E3 ubiquitin ligase.[3] In the case of Sniper(abl)-039, the ABL kinase inhibitor

Dasatinib is linked to a derivative of the IAP ligand LCL161.[1][4][5] This unique construction

facilitates the recruitment of the cellular inhibitor of apoptosis protein 1 (cIAP1) and X-linked

inhibitor of apoptosis protein (XIAP) to the BCR-ABL protein, leading to its ubiquitination and

subsequent degradation by the proteasome.[2][6] These application notes provide detailed

protocols for the preparation of Sniper(abl)-039 stock solutions for in vitro studies.

Quantitative Data Summary
The following table summarizes the key quantitative data for Sniper(abl)-039.
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Property Value Reference

Molecular Formula C₅₄H₆₈ClN₁₁O₉S₂ [1][7]

Molecular Weight 1114.77 g/mol [1][7]

CAS Number 2222354-29-0 [1][7]

DC₅₀ for BCR-ABL 10 nM [1][4][8]

IC₅₀ for ABL 0.54 nM [1][4][8]

IC₅₀ for cIAP1 10 nM [1][4][8]

IC₅₀ for cIAP2 12 nM [1][4][8]

IC₅₀ for XIAP 50 nM [1][4][8]

Solubility Soluble in DMSO [9][10]

Experimental Protocols
Protocol 1: Preparation of a 10 mM Sniper(abl)-039
Stock Solution
This protocol describes the preparation of a 10 mM stock solution of Sniper(abl)-039 in

dimethyl sulfoxide (DMSO).

Materials:

Sniper(abl)-039 powder

Dimethyl sulfoxide (DMSO), cell culture grade, sterile

Vortex mixer

Sterile microcentrifuge tubes

Calibrated pipettes and sterile tips

Procedure:
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Aseptic Technique: Perform all steps in a sterile environment, such as a laminar flow hood, to

prevent contamination.

Weighing the Compound: Accurately weigh out 1 mg of Sniper(abl)-039 powder. Due to the

small mass, it is recommended to use a microbalance.

Calculating Solvent Volume: To prepare a 10 mM stock solution from 1 mg of

Sniper(abl)-039 (MW = 1114.77 g/mol ), the required volume of DMSO can be calculated as

follows:

Volume (L) = Mass (g) / (Concentration (mol/L) * Molecular Weight ( g/mol ))

Volume (L) = 0.001 g / (0.010 mol/L * 1114.77 g/mol ) = 0.0000897 L

Volume (µL) = 89.7 µL

Dissolving the Compound:

Add 89.7 µL of sterile DMSO to the microcentrifuge tube containing the 1 mg of

Sniper(abl)-039.

Vortex the tube thoroughly until the powder is completely dissolved. Gentle warming in a

37°C water bath can be used to aid dissolution if necessary.[10] Visually inspect the

solution to ensure there are no visible particles.

Aliquoting and Storage:

Aliquot the 10 mM stock solution into smaller, single-use volumes (e.g., 5-10 µL) in sterile

microcentrifuge tubes. This minimizes freeze-thaw cycles which can degrade the

compound.

Store the aliquots at -20°C for long-term storage (months to years).[9] For short-term

storage (days to weeks), aliquots can be kept at 4°C.[9]

Visualizations
Signaling Pathway of Sniper(abl)-039 Action
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Sniper(abl)-039 Mediated Degradation

Downstream Effects
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact
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